Cas no 2228631-09-0 (2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal)
2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2228631-09-0
- 2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal
- EN300-1729333
- 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal
-
- Inchi: 1S/C11H15NO3/c1-11(2,7-13)8-5-10(15-4)12-6-9(8)14-3/h5-7H,1-4H3
- InChI Key: XLHLDCJYYFICDQ-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C=C1C(C=O)(C)C)OC
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 48.4Ų
2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729333-0.05g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 0.05g |
$1224.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-0.1g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 0.1g |
$1283.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-0.25g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 0.25g |
$1341.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-0.5g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 0.5g |
$1399.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-1.0g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 1g |
$1458.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-2.5g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 2.5g |
$2856.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-5.0g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 5g |
$4226.0 | 2023-06-04 | ||
| Enamine | EN300-1729333-10.0g |
2-(2,5-dimethoxypyridin-4-yl)-2-methylpropanal |
2228631-09-0 | 10g |
$6266.0 | 2023-06-04 |
2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal
Introduction to 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0)
2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dimethoxypyridine moiety and a methylpropanal functional group. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal can be represented as follows: C11H14N2O3. The presence of the dimethoxypyridine ring provides the compound with enhanced stability and solubility, while the methylpropanal group imparts reactivity and potential for conjugation with biomolecules. These properties make it an attractive candidate for various biochemical and pharmacological studies.
Recent research has focused on the biological activities of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal. Studies have shown that this compound exhibits significant antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a potential therapeutic agent for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.
In addition to its antioxidant properties, 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like arthritis and inflammatory bowel disease (IBD).
The pharmacokinetic profile of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal has also been studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for sustained therapeutic effects.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal. Preliminary results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels. These findings provide a strong foundation for advancing to phase II trials, where the compound's therapeutic potential will be further explored in specific disease indications.
The synthesis of 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal involves a multi-step process that includes the formation of the dimethoxypyridine ring and subsequent functionalization to introduce the methylpropanal group. The synthetic route is optimized to ensure high yield and purity, making it suitable for large-scale production.
In conclusion, 2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal (CAS No. 2228631-09-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility.
2228631-09-0 (2-(2,5-Dimethoxypyridin-4-yl)-2-methylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)